Cas no 1376030-05-5 (N-(4-carbamoyl-1,3-thiazol-2-yl)-2,6-dichloro-5-fluoropyridine-3-carboxamide)

• Product Name: N-(4-carbamoyl-1,3-thiazol-2-yl)-2,6-dichloro-5-fluoropyridine-3-carboxamide
• CAS No: 1376030-05-5
• MF: C₁₀H₅Cl₂FN₄O₂S
• MW: 335.141701459885
• CID: 5752932
• PubChem ID: 72125846
• Update Time: 2025-05-23

N-(4-carbamoyl-1,3-thiazol-2-yl)-2,6-dichloro-5-fluoropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-[(2,6-dichloro-5-fluoropyridine-3-carbonyl)amino]-1,3-thiazole-4-carboxamide
• Z1264757802
• 1376030-05-5
• AKOS033209076
• N-(4-carbamoyl-1,3-thiazol-2-yl)-2,6-dichloro-5-fluoropyridine-3-carboxamide
• EN300-26608337

• Inchi： 1S/C10H5Cl2FN4O2S/c11-6-3(1-4(13)7(12)16-6)9(19)17-10-15-5(2-20-10)8(14)18/h1-2H,(H2,14,18)(H,15,17,19)
• InChI Key： GIGLMYFGUZNVAZ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(N=1)Cl)F)C(NC1=NC(C(N)=O)=CS1)=O

Computed Properties

• Exact Mass: 333.9494301g/mol
• Monoisotopic Mass: 333.9494301g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 126Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on N-(4-carbamoyl-1,3-thiazol-2-yl)-2,6-dichloro-5-fluoropyridine-3-carboxamide

Comprehensive Overview of N-(4-carbamoyl-1,3-thiazol-2-yl)-2,6-dichloro-5-fluoropyridine-3-carboxamide (CAS No. 1376030-05-5)

The compound N-(4-carbamoyl-1,3-thiazol-2-yl)-2,6-dichloro-5-fluoropyridine-3-carboxamide (CAS No. 1376030-05-5) is a highly specialized heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a thiazole ring linked to a fluoropyridine core, has garnered attention for its potential applications in drug discovery and crop protection. This article delves into the molecular characteristics, synthesis pathways, and emerging applications of this compound, addressing key questions frequently searched by researchers and industry professionals.

One of the most searched topics related to N-(4-carbamoyl-1,3-thiazol-2-yl)-2,6-dichloro-5-fluoropyridine-3-carboxamide is its mechanism of action. Preliminary studies suggest that the compound's fluoropyridine moiety may interact with biological targets through hydrogen bonding and hydrophobic interactions, making it a candidate for modulating enzyme activity. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds widely explored in oncology and inflammatory diseases. The thiazole component further enhances its binding affinity, a feature often queried in academic forums and search engines.

Another trending discussion revolves around the synthetic routes for CAS No. 1376030-05-5. The compound is typically synthesized via a multi-step process involving amide coupling between 2,6-dichloro-5-fluoropyridine-3-carboxylic acid and 2-amino-4-carbamoylthiazole. Optimizing this synthesis for high yield and purity is a frequent topic in organic chemistry communities, with many researchers seeking alternatives to reduce byproducts. Recent advancements in green chemistry have also sparked interest in developing eco-friendly protocols for its production, aligning with global sustainability goals.

The physicochemical properties of N-(4-carbamoyl-1,3-thiazol-2-yl)-2,6-dichloro-5-fluoropyridine-3-carboxamide are critical for its application. With a molecular weight of 334.13 g/mol and moderate solubility in polar organic solvents, its logP value (a measure of lipophilicity) is often analyzed to predict bioavailability. These properties are frequently searched by formulators aiming to develop drug delivery systems or agrochemical formulations. Additionally, its stability under various pH conditions is a subject of ongoing research, particularly for oral or topical administration scenarios.

In the context of intellectual property, patents involving CAS No. 1376030-05-5 have seen a surge in filings, reflecting its commercial potential. Many queries focus on its use in combination therapies or as a synergistic agent with existing compounds. The agrochemical sector has also shown interest in its potential as a pesticide intermediate, though this requires further ecological safety assessments. Regulatory status updates are another hot topic, with researchers monitoring approval pathways in key markets.

Emerging trends in computational chemistry have brought attention to the molecular docking studies of this compound. Virtual screening platforms frequently cite its binding energy scores against protein targets, making it a recurring subject in AI-driven drug discovery discussions. The integration of machine learning models to predict its ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties is another area of growing interest, addressing common queries about its drug-likeness.

Analytical methods for characterizing N-(4-carbamoyl-1,3-thiazol-2-yl)-2,6-dichloro-5-fluoropyridine-3-carboxamide are frequently discussed. HPLC purity analysis, mass spectrometry fragmentation patterns, and NMR spectral data are among the top technical searches. Laboratories often share optimized chromatographic conditions for its quantification, contributing to a collaborative knowledge base. Stability-indicating methods are also a priority, especially for long-term storage considerations.

In conclusion, N-(4-carbamoyl-1,3-thiazol-2-yl)-2,6-dichloro-5-fluoropyridine-3-carboxamide represents a compelling case study in modern medicinal chemistry and material science. Its dual functionality—bridging thiazole and pyridine pharmacophores—offers versatile research avenues. As investigations progress, this compound is poised to address critical challenges in precision medicine and sustainable agriculture, making it a molecule worth watching in scientific literature and industry developments.